Cas no 116146-20-4 (5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one)

• Product Name: 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one
• CAS No: 116146-20-4
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 3646922
• PubChem ID: 15389973
• Update Time: 2025-07-22

5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxathiazol-2-one, 5-(1-methylethyl)-
• 5-(propan-2-yl)-2H-1,3,4-oxathiazol-2-one
• EN300-130081
• BAPYTKHEAGEYKI-UHFFFAOYSA-N
• SCHEMBL8947059
• REA14620
• 116146-20-4
• 5-propan-2-yl-1,3,4-oxathiazol-2-one
• AKOS026727046
• 5-isopropyl-[1,3,4]oxathiazolin-2-one
• 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one

• Inchi： 1S/C5H7NO2S/c1-3(2)4-6-9-5(7)8-4/h3H,1-2H3
• InChI Key： BAPYTKHEAGEYKI-UHFFFAOYSA-N
• SMILES： S1C(=O)OC(C(C)C)=N1

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles

Additional information on 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one

Introduction to 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one (CAS No. 116146-20-4)

5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the oxathiazole class, which is known for its broad spectrum of biological activities. The presence of a propan-2-yl side chain in its molecular structure contributes to its distinct chemical reactivity and potential applications in drug development. With a CAS number of 116146-20-4, this compound has been extensively studied for its pharmacological potential, particularly in the context of antimicrobial and anti-inflammatory agents.

The chemical structure of 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one consists of a five-membered ring containing oxygen and sulfur atoms, fused together with a carbonyl group at the 2-position. This core structure is flanked by a propyl group at the 5-position, which enhances its solubility and bioavailability. The oxathiazole ring system is known to exhibit significant biological activity due to its ability to interact with various biological targets, including enzymes and receptors. This has made it a valuable scaffold for designing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of oxathiazole derivatives in developing new drugs. Studies have demonstrated that compounds containing the oxathiazole moiety can exhibit potent antimicrobial properties, making them promising candidates for treating infections caused by resistant bacterial strains. Additionally, the propan-2-yl substituent in 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one has been shown to modulate the pharmacokinetic profile of the molecule, enhancing its absorption and distribution within the body.

In vitro studies have revealed that this compound exhibits significant inhibitory activity against various bacterial species, including Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and membrane integrity. Furthermore, preliminary experiments suggest that 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one may also possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. These findings have prompted further investigation into its potential as a lead compound for developing novel antibiotics and anti-inflammatory drugs.

The synthesis of 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include cyclization reactions to form the oxathiazole ring system followed by alkylation to introduce the propan-2-yl group. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to improve efficiency and minimize byproduct formation. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research and commercial applications.

One of the most compelling aspects of 5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one is its versatility as a chemical scaffold. By modifying different parts of its structure, researchers can generate a library of derivatives with tailored biological activities. For instance, replacing the propan-2-yl group with other alkyl or aryl substituents can alter the pharmacological profile of the molecule. This flexibility makes it an attractive candidate for structure-based drug design approaches.

Current research efforts are focused on understanding the detailed molecular interactions between 5-(Propan-2-y)-1H - 3 , 4 - Oxathiazol - - 20 - 4 ( CAS NO . 116146 - 20 - 4 ) and biological targets such as enzymes and receptors. High-resolution crystallographic studies are being conducted to determine how this compound binds to its intended targets at the atomic level. This information is critical for designing more potent and selective analogs with improved therapeutic efficacy.

The pharmaceutical industry has shown considerable interest in oxathiazole derivatives due to their potential therapeutic applications. Companies are actively exploring ways to incorporate this scaffold into new drug candidates for treating various diseases. The unique combination of structural features in 5-(Propan - 20) (CAS NO .116146 -20) makes it an attractive starting point for developing innovative therapies.

Future directions in research on 5-(Propan -20) (CAS NO .116146 -20) include exploring its potential in combination therapies with other drugs to enhance efficacy and reduce resistance development. Additionally , investigating its pharmacokinetic properties will be essential for optimizing dosing regimens and improving patient outcomes.

In conclusion,5-(Propan -20) (CAS NO .116146 -20) represents a promising compound with significant potential in pharmaceutical applications . Its unique structural features , coupled with its demonstrated biological activities , make it an excellent candidate for further research and development . As our understanding of its mechanisms of action continues to grow , so too will its potential as a therapeutic agent .